Cas no 63996-76-9 (Benzenamine, 4-[[[(4-aminophenyl)methyl]thio]methyl]-3,5-dimethyl-)

• Product Name: Benzenamine, 4-[[[(4-aminophenyl)methyl]thio]methyl]-3,5-dimethyl-
• CAS No: 63996-76-9
• MF: C₁₆H₂₀N₂S
• MW: 272.408402442932
• CID: 1663531
• Update Time: 2024-08-30

Benzenamine, 4-[[[(4-aminophenyl)methyl]thio]methyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[[(4-aminophenyl)methyl]thio]methyl]-3,5-dimethyl-

• Inchi： 1S/C16H20N2S/c1-11-7-15(18)8-12(2)16(11)10-19-9-13-3-5-14(17)6-4-13/h3-8H,9-10,17-18H2,1-2H3
• InChI Key： NUCARUMSPHEDTC-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C)=C(CSCC2=CC=C(N)C=C2)C(C)=C1

Computed Properties

• Exact Mass: 272.1349

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Melting Point: 82-84 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
• Boiling Point: 468.3±40.0 °C(Predicted)
• PSA: 52.04
• pka: 4.71±0.10(Predicted)